N1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-N2-(2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)oxalamide
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Overview
Description
The compound is an oxalamide derivative, which is a class of compounds containing an oxalamide group, a functional group with the formula R-CO-NH-CO-R’. The molecule also contains a dihydrobenzo[b][1,4]dioxin ring, a furan ring, and a thiophene ring .
Molecular Structure Analysis
The molecular structure of this compound would likely be planar due to the conjugation of the oxalamide group and the aromatic rings .Chemical Reactions Analysis
As an oxalamide, this compound might undergo hydrolysis under acidic or basic conditions to yield the corresponding amines and oxalic acid .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. Oxalamides are typically solid at room temperature, and the presence of aromatic rings could increase its stability and affect its solubility .Scientific Research Applications
Anticancer Potential
A study on hydroxyl-containing benzo[b]thiophene analogs revealed their selectivity towards laryngeal cancer cells (HEp2), indicating potential anticancer activity. These compounds were found to enhance antioxidant enzyme activity, reduce ROS production, and induce apoptosis in cancer cells. The study suggests that these compounds could be combined with other drugs for effective chemotherapy, highlighting their potential in cancer treatment (Haridevamuthu et al., 2023).
Biosensor Applications
Research on hydroxy-substituted tetrachlorodibenzo[b,e][1,4]dioxin and tetrachlorodibenzo[b,d]furans revealed their potential in developing aptamers for photonic biosensor applications. These compounds can be used for monitoring environmental pollutants like dioxins, which have significant implications for human health (Kalantzi et al., 2021).
Environmental Impact Studies
Dioxins and furans, including their nitrogenated analogues, are known as persistent organic pollutants with detrimental effects on public health and the environment. Studies have focused on their sources, mechanistic formation, toxicity mechanisms, and detection methods, which are crucial for understanding and mitigating their impact (Kirkok et al., 2020).
Future Directions
properties
IUPAC Name |
N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-[2-(furan-3-yl)-2-hydroxy-2-thiophen-2-ylethyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18N2O6S/c23-18(19(24)22-14-3-4-15-16(10-14)28-8-7-27-15)21-12-20(25,13-5-6-26-11-13)17-2-1-9-29-17/h1-6,9-11,25H,7-8,12H2,(H,21,23)(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OWHBDFDOLSZXGV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(O1)C=CC(=C2)NC(=O)C(=O)NCC(C3=COC=C3)(C4=CC=CS4)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18N2O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
414.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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